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Compound of Interest

Compound Name: N-Boc-2,6-difluoroaniline

Cat. No.: B112970

Technical Guide: N-Boc-2,6-difluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Boc-2,6-difluoroaniline, a valuable
intermediate in organic synthesis, particularly in the development of novel pharmaceuticals and
agrochemicals. This document details its chemical properties, a comprehensive synthesis
protocol, and relevant characterization data.

Core Compound Information

N-Boc-2,6-difluoroaniline, also known as tert-butyl (2,6-difluorophenyl)carbamate, is a
protected form of 2,6-difluoroaniline. The tert-butyloxycarbonyl (Boc) protecting group is
employed to temporarily block the reactivity of the amine functional group, allowing for selective
modifications at other positions of the aromatic ring.

Molecular Formula and Weight:

The chemical formula for N-Boc-2,6-difluoroaniline is C11H13F2NOz2. Its molecular weight is
229.22 g/mol . This is derived from the addition of the Boc protecting group (CsH-02) to 2,6-
difluoroaniline (CeHsF2N) and the subsequent loss of one hydrogen atom.

Quantitative Data Summary
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The following tables summarize the key quantitative data for N-Boc-2,6-difluoroaniline and its
precursor, 2,6-difluoroaniline.

Compound Molecular Formula Molecular Weight ( g/mol )
N-Boc-2,6-difluoroaniline C11H13F2NO:2 229.22

2,6-Difluoroaniline CeHsF2N 129.11[1][2]

Physical Properties of 2,6-Difluoroaniline Value

Appearance Clear colorless to pale yellow liquid[3]

Boiling Point 51-52 °C at 15 mmHg[1][3]

Density 1.199 g/mL at 25 °C[1][3]

Refractive Index n20/D 1.508 (lit.)[1]

Water Solubility Slightly soluble[3]

Note: Specific physical properties for N-Boc-2,6-difluoroaniline are not readily available in the
cited literature. However, it is expected to be a solid at room temperature, a common
characteristic of many N-Boc protected aromatic amines.

Experimental Protocols

The synthesis of N-Boc-2,6-difluoroaniline is a straightforward procedure involving the
protection of the amino group of 2,6-difluoroaniline using di-tert-butyl dicarbonate ((Boc)20).

Synthesis of N-Boc-2,6-difluoroaniline

Objective: To protect the primary amine of 2,6-difluoroaniline with a tert-butyloxycarbonyl (Boc)
group.

Materials:

e 2 6-Difluoroaniline
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o Di-tert-butyl dicarbonate ((Boc)20)

o Triethylamine (EtsN) or another suitable base

e Dichloromethane (CH2Cl2) or Tetrahydrofuran (THF) as solvent

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
» Rotary evaporator

o Standard laboratory glassware and magnetic stirrer

Procedure:

¢ In a round-bottom flask, dissolve 2,6-difluoroaniline (1 equivalent) in dichloromethane.
 To this solution, add triethylamine (1.2 equivalents).

o Slowly add a solution of di-tert-butyl dicarbonate (1.1 equivalents) in dichloromethane to the
reaction mixture at room temperature.

 Stir the reaction mixture at room temperature for 4-12 hours. The progress of the reaction
can be monitored by Thin Layer Chromatography (TLC).

o Upon completion, quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash the organic layer sequentially with
saturated aqueous sodium bicarbonate solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to yield the crude N-Boc-2,6-difluoroaniline.
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e The crude product can be further purified by column chromatography on silica gel or by

recrystallization.

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of N-Boc-2,6-

difluoroaniline.
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Synthesis of N-Boc-2,6-difluoroaniline Workflow

Logical Relationship of Protection Chemistry

The following diagram outlines the logical relationship in amine protection chemistry,

highlighting the role of the Boc group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,6-Difluoroaniline = 97 5509-65-9 [sigmaaldrich.com]

2. 2,6-Difluoroaniline | C6H5F2N | CID 79647 - PubChem [pubchem.ncbi.nim.nih.gov]

3. 2,6-Difluoroaniline | 5509-65-9 [chemicalbook.com]

To cite this document: BenchChem. [N-Boc-2,6-difluoroaniline molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112970#n-boc-2-6-difluoroaniline-molecular-weight-
and-formula]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b112970?utm_src=pdf-body-img
https://www.benchchem.com/product/b112970?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/196614
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Difluoroaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5478710.htm
https://www.benchchem.com/product/b112970#n-boc-2-6-difluoroaniline-molecular-weight-and-formula
https://www.benchchem.com/product/b112970#n-boc-2-6-difluoroaniline-molecular-weight-and-formula
https://www.benchchem.com/product/b112970#n-boc-2-6-difluoroaniline-molecular-weight-and-formula
https://www.benchchem.com/product/b112970#n-boc-2-6-difluoroaniline-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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